Cas no 334018-28-9 (2-Chloro-4-ethoxybenzoic Acid)
2-Chloro-4-ethoxybenzoic Acid structure
Product Name:2-Chloro-4-ethoxybenzoic Acid
CAS No:334018-28-9
MF:C9H9ClO3
MW:200.618962049484
MDL:MFCD17256595
CID:2083994
Update Time:2025-04-21
2-Chloro-4-ethoxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-ethoxybenzoic Acid
-
- MDL： MFCD17256595
- Inchi： 1S/C9H9ClO3/c1-2-13-6-3-4-7(9(11)12)8(10)5-6/h3-5H,2H2,1H3,(H,11,12)
- InChI Key： TVVYWGVVTSRIDM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(=O)O)OCC
Computed Properties
- Exact Mass: 200.024
- Monoisotopic Mass: 200.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.299±0.06 g/cm3(Predicted)
- Boiling Point: 315.5±22.0 °C(Predicted)
2-Chloro-4-ethoxybenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094512-10g |
2-Chloro-4-ethoxybenzoic Acid |
334018-28-9 | 95% | 10g |
$463.32 | 2023-09-02 | |
| Apollo Scientific | OR470996-5g |
2-Chloro-4-ethoxybenzoic acid |
334018-28-9 | 5g |
£413.00 | 2023-09-02 | ||
| TRC | C433255-50mg |
2-Chloro-4-ethoxybenzoic Acid |
334018-28-9 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C433255-100mg |
2-Chloro-4-ethoxybenzoic Acid |
334018-28-9 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C433255-500mg |
2-Chloro-4-ethoxybenzoic Acid |
334018-28-9 | 500mg |
$ 160.00 | 2022-06-06 | ||
| Matrix Scientific | 202674-1g |
2-Chloro-4-ethoxybenzoic acid |
334018-28-9 | 1g |
$248.00 | 2023-09-10 | ||
| Matrix Scientific | 202674-5g |
2-Chloro-4-ethoxybenzoic acid |
334018-28-9 | 5g |
$760.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | D526578-5g |
2-Chloro-4-ethoxybenzoic Acid |
334018-28-9 | 95% | 5g |
$715 | 2024-07-20 | |
| eNovation Chemicals LLC | D526578-5g |
2-Chloro-4-ethoxybenzoic Acid |
334018-28-9 | 95% | 5g |
$715 | 2025-03-03 | |
| Aaron | AR00I79R-5g |
2-Chloro-4-ethoxybenzoic acid |
334018-28-9 | 95% | 5g |
$344.00 | 2025-02-12 |
2-Chloro-4-ethoxybenzoic Acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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